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Compound of Interest

Compound Name: Cajanol

Cat. No.: B190714

For researchers, scientists, and drug development professionals, the proper handling of
bioactive compounds like Cajanol is paramount for ensuring personal safety and maintaining
experimental integrity. Cajanol, an isoflavanone extracted from Cajanus cajan (pigeon pea),
has demonstrated anticancer and other biological activities, necessitating careful handling to
avoid exposure.[1][2][3][4] This document provides a comprehensive guide to the necessary
personal protective equipment (PPE), operational procedures, and disposal plans for Cajanol.

Compound Data Summary

While a complete Safety Data Sheet (SDS) with detailed quantitative toxicity data for pure
Cajanol is not publicly available, the following table summarizes its known properties. The lack
of comprehensive toxicity data underscores the need for a conservative approach to handling,
treating the compound as potentially hazardous upon inhalation, ingestion, or skin contact.
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Property

Valuel/Information

Source(s)

Chemical Name

5-hydroxy-3-(4-hydroxy-2-
methoxyphenyl)-7-
methoxychroman-4-one

[5]16]

CAS Number 61020-70-0 [6]
Molecular Formula C17H1606 [5]
Molecular Weight 316.31 g/mol [5]
Physical Form Powder [5]

Storage

Store at 2°C - 8°C in a tightly

sealed container.

[6]

Known Hazards

Bioactive, with demonstrated
anticancer properties. Supplier
information suggests avoiding
inhalation and contact with

skin and eyes.

[11(3][416]

Toxicity Data

Specific quantitative toxicity
data (e.g., LD50) for pure
Cajanol is not readily available.
A study on Cajanus cajan leaf
extract, containing Cajanol,
indicated low acute toxicity in
animal models. However, this
does not directly reflect the

toxicity of the pure compound.

[7]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P262: Do not get in eyes,

on skin, or on clothing.

[6]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is essential to minimize the risk of exposure to Cajanol
powder.

1. Respiratory Protection:

» Engineering Controls: All handling of Cajanol powder, including weighing and preparing
solutions, must be conducted in a certified chemical fume hood or a powder containment
hood.

o Respirator: In the absence of adequate engineering controls, a NIOSH-approved N95 or
higher-rated particulate respirator is required.

2. Hand Protection:

e Gloves: Wear two pairs of nitrile gloves. The outer pair should be removed and disposed of
as hazardous waste immediately after handling the compound. The inner pair should be
removed upon leaving the work area.

3. Eye and Face Protection:
o Safety Goggles: Chemical splash goggles are mandatory.

o Face Shield: A face shield must be worn over safety goggles, especially when handling
larger quantities or when there is a risk of splashing.

4. Body Protection:
e Lab Coat: A clean, buttoned lab coat must be worn.

» Disposable Gown: For procedures with a higher risk of contamination, a disposable, fluid-
resistant gown should be worn over the lab coat.

Operational Plan: Step-by-Step Guidance

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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o Store the container in a designated, labeled, and secure location at 2°C - 8°C.[6]
e Maintain an inventory log for the compound.
Handling and Use (inside a chemical fume hood):

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by lining it with absorbent bench paper.

» Weighing:
o Use an analytical balance inside the fume hood.
o To minimize dust generation, carefully open the container.
o Use a dedicated, clean spatula for transferring the powder.
o Close the container tightly immediately after use.
» Solution Preparation:
o Add the solvent to the weighed Cajanol powder slowly to avoid splashing.
o If sonication is required, ensure the container is sealed.
e Post-Handling:

o Decontaminate the spatula and any other reusable equipment with an appropriate solvent
(e.g., ethanol or acetone), followed by soap and water.

o Wipe down the work surface in the fume hood.

o Carefully remove and dispose of the outer pair of gloves and any contaminated disposable
materials in a designated hazardous waste container.

o Remove the remaining PPE and wash hands thoroughly with soap and water.

Disposal Plan
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All waste contaminated with Cajanol must be treated as hazardous chemical waste.

e Solid Waste: Collect all contaminated solid waste, including used gloves, bench paper, and
weighing papers, in a clearly labeled, sealed plastic bag or container.

o Liquid Waste: Collect solutions containing Cajanol in a designated, labeled, and sealed
hazardous waste container. Do not pour down the drain.

o Empty Containers: Triple-rinse the empty Cajanol container with a suitable solvent. The
rinsate must be collected as hazardous liquid waste. The rinsed container can then be
disposed of according to your institution's guidelines.

Contact your institution's EHS department for pickup and disposal of all hazardous waste.

Contingency Plan: Spills and Accidental Exposure

Spill Response:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
 |solate: Restrict access to the spill area.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Containment (for small spills):

o Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising
dust.

o Carefully scoop the material into a labeled hazardous waste container.

» Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must be disposed of as hazardous waste.

o For large spills, evacuate the area and contact your institution's EHS department
immediately.

Accidental Exposure:
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Safe Handling Workflow for Cajanol
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Caption: Workflow for the safe handling of Cajanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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